Supramolecular hydrogel-based protein and chemosensor array†

Lab on a Chip Pub Date: 2010-09-23 DOI: 10.1039/C004908E

Abstract

The development of protein and sensor arrays is crucial for rapid and high-throughput assays of biological events, markers, environmental pollutants, and others. We describe supramolecular hydrogel as a unique material for use as a matrix for immobilizing proteins, peptides, substrates, chemosensors, and mesoporous silica particles, and thereby array them on solid supports. The semi-wet conditions provided by the gel, which consists of 3D supramolecular nanofiber network structure, are suitable for entrapping such substances whilst retaining their activity and function. Moreover, the hydrophobic interior of the nanofibers of the supramolecular hydrogel can reversibly entrap hydrophobic molecules, which allows the development of various read-out systems, such as fluorescence enhancement and fluorescence resonance energy transfer (FRET), by which one can monitor the signal changes associated with, for instance, molecular recognition and enzyme activity.

Graphical abstract: Supramolecular hydrogel-based protein and chemosensor array
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